Cas no 40505-27-9 (4'-Demethylpodophyllotoxin)

• Product Name: 4'-Demethylpodophyllotoxin
• CAS No: 40505-27-9
• MF: C₂₁H₂₀O₈
• MW: 400.3787
• MDL: MFCD01725607
• CID: 55238
• PubChem ID: 122667
• Update Time: 2025-05-23

4'-Demethylpodophyllotoxin Chemical and Physical Properties

Names and Identifiers

• 4'-Demethylpodophyllotoxin
• 9-Hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one
• 4-demethylepipodophyllotoxin
• 4-demethylpodophyllotoxin
• 4'-Demethyl-Podophyllotoxin
• 4-Demethyl-Podophyllotoxin
• 4'-demethylpodophyllotoxine
• 4'-O-demethylpodophyllotoxin
• AC1L3V1F
• BRN 0099005
• CHEBI:1730
• podophyllotoxin
• (5R,5aR,8aR,9R)-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,5a,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one
• 7N5E50463V
• Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5ah)-one, 5,8,8a,9-tetrahydro-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-, (5R-(5-alpha,5a-beta,8a-alpha,9-alpha))-
• (5R,5aR,8aR,9R)-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]n
• FURO(3',4':6,7)NAPHTHO(2,3-D)-1,3-DIOXOL-6(5AH)-ONE, 5,8,8A,9-TETRAHYDRO-9-HYDROXY-5-(4-HYDROXY-3,5-DIMETHOXYPHENYL)-, (5R,5AR,8AR,9R)-
• Q27105499
• CS-0020771
• SCHEMBL12278154
• PD088390
• CHEMBL28941
• CCG-268651
• UNII-7N5E50463V
• (5R,5aR,8aR,9R)-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one
• MFCD01725607
• O(4')-demethylpodophyllotoxin
• s3908
• HY-N2323
• AKOS015895546
• AS-58706
• DTXSID201311785
• FD10224
• J-515253
• 5,8,8a,9,-Tetrahydro-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one
• AC-34637
• (5R,5aR,8aR,9R)-5-hydroxy-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one
• (5R,5aR,8aR,9R)-5-hydroxy-9-(4-hydroxy-3,5-dimethoxy-phenyl)-5a,6,8a,9-tetrahydro-5H-isobenzofuro[6,5-f][1,3]benzodioxol-8-one
• 40505-27-9
• (5R,5aR,8aR,9R)-5-hydroxy-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-(2)benzofuro(5,6-f)(1,3)benzodioxol-8-one
• (5R,5aR,8aR,9R)-5-hydroxy-9-(4-hydroxy-3,5-dimethoxy-phenyl)-5a,6,8a,9-tetrahydro-5H-isobenzofuro[5,6-f][1,3]benzodioxol-8-one
• (10R,11R,15R,16R)-16-HYDROXY-10-(4-HYDROXY-3,5-DIMETHOXYPHENYL)-4,6,13-TRIOXATETRACYCLO[7.7.0.0(3),?.0(1)(1),(1)?]HEXADECA-1(9),2,7-TRIEN-12-ONE
• (5R,5aR,8aR,9R)-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,8,8a,9-tetrahydrofuro(3',4':6,7)naphtho(2,3-d)(1,3)dioxol-6(5aH)-one
• (5R,5aR,8aR,9R)-5-hydroxy-9-(4-hydroxy-3,5-dimethoxy-phenyl)-5a,6,8a,9-tetrahydro-5H-isobenzofuro(5,6-f)(1,3)benzodioxol-8-one
• 4a(2)-Demethylpodophyllotoxin

• MDL： MFCD01725607
• Inchi： 1S/C21H20O8/c1-25-15-3-9(4-16(26-2)20(15)23)17-10-5-13-14(29-8-28-13)6-11(10)19(22)12-7-27-21(24)18(12)17/h3-6,12,17-19,22-23H,7-8H2,1-2H3/t12-,17+,18-,19-/m0/s1
• InChI Key： YVCVYCSAAZQOJI-BTINSWFASA-N
• SMILES： O1C([C@]2([H])[C@]([H])(C3C([H])=C(C(=C(C=3[H])OC([H])([H])[H])O[H])OC([H])([H])[H])C3=C([H])C4=C(C([H])=C3[C@@]([H])([C@@]2([H])C1([H])[H])O[H])OC([H])([H])O4)=O
• BRN： 0099005

Computed Properties

• Exact Mass: 400.1158
• Monoisotopic Mass: 400.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 400.4
• XLogP3: 1.7
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: Cryst.
• Density: 1.446
• Boiling Point: 626.5 °C at 760 mmHg
• Flash Point: 224.4 °C
• Refractive Index: 1.637
• PSA: 103.68
• LogP: 2.10620
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

4'-Demethylpodophyllotoxin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan lactones Podophyllotoxins

Additional information on 4'-Demethylpodophyllotoxin

Recent Advances in the Study of 4'-Demethylpodophyllotoxin (CAS: 40505-27-9)

4'-Demethylpodophyllotoxin (CAS: 40505-27-9), a naturally occurring lignan derived from the roots of Podophyllum species, has garnered significant attention in recent years due to its potent antitumor and antiviral properties. As a key intermediate in the synthesis of etoposide and teniposide, two widely used chemotherapeutic agents, 4'-Demethylpodophyllotoxin has become a focal point for researchers aiming to develop novel therapeutics with improved efficacy and reduced side effects. This research brief consolidates the latest findings on 4'-Demethylpodophyllotoxin, highlighting its mechanisms of action, recent synthetic advancements, and potential clinical applications.

Recent studies have elucidated the molecular mechanisms underlying the antitumor activity of 4'-Demethylpodophyllotoxin. It functions primarily as a topoisomerase II inhibitor, inducing DNA strand breaks and triggering apoptosis in cancer cells. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4'-Demethylpodophyllotoxin exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The compound's ability to overcome multidrug resistance mechanisms has positioned it as a promising candidate for the treatment of refractory cancers.

Significant progress has been made in the development of efficient synthetic routes for 4'-Demethylpodophyllotoxin. Traditional extraction from plant sources is limited by low yields and environmental concerns. A breakthrough published in Organic Letters (2024) described a novel biocatalytic approach using engineered enzymes to achieve stereoselective synthesis with a 78% yield, representing a substantial improvement over previous methods. This advancement not only ensures a more sustainable supply but also enables the production of analogs with enhanced pharmacological properties.

The antiviral potential of 4'-Demethylpodophyllotoxin has emerged as an important area of investigation. Research in Antiviral Research (2023) reported its potent activity against herpes simplex virus (HSV) and human cytomegalovirus (HCMV), with EC50 values in the nanomolar range. Structural modifications of the compound have yielded derivatives with improved selectivity indices, suggesting potential for development as broad-spectrum antiviral agents. These findings are particularly relevant in light of increasing antiviral resistance to current therapies.

Clinical translation of 4'-Demethylpodophyllotoxin faces several challenges that recent research has sought to address. A 2024 study in Molecular Pharmaceutics explored nanoparticle-based delivery systems to improve the compound's poor aqueous solubility and bioavailability. The developed formulation demonstrated enhanced tumor accumulation and reduced systemic toxicity in preclinical models. Additionally, structure-activity relationship studies have identified key modifications that maintain therapeutic efficacy while minimizing off-target effects, paving the way for optimized clinical candidates.

Looking forward, the diverse biological activities of 4'-Demethylpodophyllotoxin continue to inspire innovative research directions. Current investigations are exploring its potential in combination therapies, particularly with immune checkpoint inhibitors, where preliminary data suggest synergistic effects. Furthermore, the compound's recently discovered anti-inflammatory properties open new possibilities for treating chronic inflammatory diseases. As research progresses, 4'-Demethylpodophyllotoxin remains a valuable scaffold for drug discovery, with the potential to yield multiple therapeutic agents across various disease areas.